Cas no 4221-03-8 (5-Hydroxypentanal)

5-Hydroxypentanal structure
5-Hydroxypentanal structure
Product Name:5-Hydroxypentanal
CAS No:4221-03-8
MF:C5H10O2
MW:102.131701946259
MDL:MFCD00044411
CID:329950
PubChem ID:20205
Update Time:2025-04-19

5-Hydroxypentanal Chemical and Physical Properties

Names and Identifiers

    • 5-Hydroxypentanal
    • Pentanal, 5-hydroxy-
    • 5-Hydroxyvaleraldehyde
    • EINECS 224-165-5
    • Pentanal,5-hydroxy
    • 5-hydroxy-pentanal
    • 5-?Hydroxypentanal
    • CNRGMQRNYAIBTN-UHFFFAOYSA-N
    • BCP10790
    • NSC62080
    • FCH831434
    • Z3600
    • ST24044791
    • A20414
    • Q27460635
    • MDL： MFCD00044411
    • Inchi： 1S/C5H10O2/c6-4-2-1-3-5-7/h4,7H,1-3,5H2
    • InChI Key： CNRGMQRNYAIBTN-UHFFFAOYSA-N
    • SMILES： OCCCCC=O

Computed Properties

  • Exact Mass: 102.06800
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 4
  • Complexity: 43.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: -0.3
  • Topological Polar Surface Area: 37.3

Experimental Properties

  • Density: 1.0500
  • Boiling Point: 115-122℃
  • Refractive Index: 1.4300 (estimate)
  • PSA: 37.30000
  • LogP: 0.34790

5-Hydroxypentanal Security Information

  • Hazardous Material transportation number：1993
  • Safety Instruction： S24/25
  • Safety Term：S24/25
  • HazardClass：3
  • PackingGroup：Ⅱ

5-Hydroxypentanal Customs Data

  • HS CODE：2912491000
  • Customs Data：

    China Customs Code:

    2912491000

    Overview:

    2912491000. Aldehydes and alcohols. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Summary:

    2912491000. other aldehyde-alcohols. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

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